Cas no 2034327-07-4 (ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate)

• Product Name: ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate
• CAS No: 2034327-07-4
• MF: C₁₅H₂₀BrN₃O₄
• MW: 386.241003036499
• CID: 5333503
• Update Time: 2025-10-31

ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)-4-oxobutanoate
• ethyl 4-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-4-oxobutanoate
• ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate

• Inchi： 1S/C15H20BrN3O4/c1-2-22-14(21)6-5-13(20)19-7-3-4-12(10-19)23-15-17-8-11(16)9-18-15/h8-9,12H,2-7,10H2,1H3
• InChI Key： AAZXRTVGOIIVQB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(CCC(=O)OCC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• XLogP3: 1.4
• Topological Polar Surface Area: 81.6

Additional information on ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate

Ethyl 4-{3-[(5-Bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate (CAS No. 2034327-07-4): A Comprehensive Overview

Ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate (CAS No. 2034327-07-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate is a derivative of piperidine and pyrimidine, two important heterocyclic scaffolds in medicinal chemistry. The compound features a piperidine ring substituted with a bromopyrimidine moiety, which is linked to an ester group through a butanoyl chain. The presence of the bromine atom in the pyrimidine ring adds to the compound's reactivity and potential for further chemical modifications. The ester functionality imparts solubility properties that are crucial for its use in biological systems.

The molecular formula of ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate is C₁₈H₂₃BrN₂O₄, with a molecular weight of approximately 399.3 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good stability under standard laboratory conditions.

Synthesis Methods

The synthesis of ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate involves several well-defined steps, each contributing to the formation of the final product. One common approach involves the reaction of 5-bromopyrimidinol with piperidine to form the corresponding piperidinium salt, followed by condensation with ethyl 4-chloroacetoacetate. This method ensures high yields and purity of the target compound.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. Recent studies have also explored the use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, to make the synthesis more environmentally friendly.

Biological Activities

Ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate has been investigated for its potential biological activities, particularly in the context of cancer therapy and neurodegenerative diseases. One key area of research is its ability to inhibit specific kinases involved in cell proliferation and survival pathways.

A study published in the Journal of Medicinal Chemistry reported that ethyl 4-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for anticancer drug development.

In addition to its anticancer properties, recent research has also explored the neuroprotective effects of this compound. A study published in Neuropharmacology demonstrated that ethyl 4-{3-[ (5-bromopyrimidin -2 - yl ) oxy ] piper idin -1 - yl } -4 - oxobutanoate can protect neurons from oxidative stress-induced damage by modulating intracellular signaling pathways involved in neuroprotection.

Clinical Applications and Future Directions

The potential clinical applications of ethyl 4-{3-[ (5-bromopyrimidin -2 - yl ) oxy ] piper idin -1 - yl } -4 - oxobutanoate are diverse and promising. In cancer therapy, this compound could be developed into a targeted therapy for cancers driven by aberrant kinase activity, such as breast cancer, lung cancer, and leukemia. Preclinical studies have shown promising results, with significant tumor growth inhibition observed in animal models.

In neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, this compound could serve as a neuroprotective agent to slow down disease progression and improve patient outcomes. Clinical trials are currently underway to evaluate its safety and efficacy in these indications.

Ethical Considerations and Safety Profile

The development of new therapeutic agents like ethyl 4-{3-[ (5-bromopyrimidin -2 - yl ) oxy ] piper idin -1 - yl } -4 - oxobutanoate must be conducted with rigorous ethical standards to ensure patient safety. Preclinical toxicity studies have shown that this compound has a favorable safety profile at therapeutic doses, with minimal side effects observed in animal models.

Ongoing research aims to further optimize the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential adverse effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index.

Conclusion

Ethyl 4-{3-[ (5-bromopyrimidin -2 - yl ) oxy ] piper idin -1 - yl } -4 - oxobutanoate (CAS No. 2034327-07-4) is a promising compound with significant potential in both cancer therapy and neurodegenerative disease treatment. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds great promise for improving patient outcomes in various medical conditions.